Cas no 2411217-91-7 (3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine; bis(trifluoroacetic acid))

• Product Name: 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine; bis(trifluoroacetic acid)
• CAS No: 2411217-91-7
• MF: C₁₂H₁₄F₆N₄O₅
• MW: 408.25378370285
• CID: 6202841
• PubChem ID: 146049518
• Update Time: 2024-01-06

3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine; bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine; bis(trifluoroacetic acid)
• 2411217-91-7
• EN300-7550024

• Inchi： 1S/C8H12N4O.2C2HF3O2/c1-2-13-5-7-10-11-8(12(1)7)6-3-9-4-6;2*3-2(4,5)1(6)7/h6,9H,1-5H2;2*(H,6,7)
• InChI Key： VXIOUVHKOJWEAB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O1CC2=NN=C(C3CNC3)N2CC1

Computed Properties

• Exact Mass: 408.08683853g/mol
• Monoisotopic Mass: 408.08683853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų